![molecular formula C11H14N2O B8347330 N-methyl-N-[2-(2-pyridinyl)ethyl]-2-propenamide](/img/structure/B8347330.png)
N-methyl-N-[2-(2-pyridinyl)ethyl]-2-propenamide
Cat. No. B8347330
M. Wt: 190.24 g/mol
InChI Key: ZSTWDRQHXDVWOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05030642
Procedure details
Acryloyl chloride (4.52 g, 0.05 mole) was added dropwise to a stirring solution of triethylamine (30 ml) and 2-β-methylaminoethyl)pyridine (6.81 g, 0.05 mole) in ethyl ether (500 ml). After stirring overnight at room temperature, the white solid was removed by filtration and washed well with ethyl ether. The organic phases were combined, dried over sodium sulfate, filtered then concentrated to dryness to give an orange oil. The structure was confirmed by NMR.
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:4])[CH:2]=[CH2:3].[CH2:6]([N:8](CC)[CH2:9]C)[CH3:7].[N:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>C(OCC)C>[CH3:9][N:8]([CH2:6][CH2:7][C:14]1[CH:15]=[CH:16][CH:17]=[CH:18][N:13]=1)[C:1](=[O:4])[CH:2]=[CH2:3]
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Inputs
Step One
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Name
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|
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Quantity
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4.52 g
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Type
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reactant
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Smiles
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C(C=C)(=O)Cl
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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6.81 g
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the white solid was removed by filtration
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WASH
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Type
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WASH
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Details
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washed well with ethyl ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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then concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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to give an orange oil
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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CN(C(C=C)=O)CCC1=NC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
